2-(propan-2-yl)-6-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrole-2-carbonyl}-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-propan-2-yl-6-[2-(1-propan-2-ylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C24H30N6O2/c1-15(2)29-21-8-6-5-7-19(21)25-24(29)28-13-17-11-27(12-18(17)14-28)23(32)20-9-10-22(31)30(26-20)16(3)4/h5-10,15-18H,11-14H2,1-4H3
• InChI Key: FDEOSPBXGSRLKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C=CC(=N1)C(=O)N2CC3CN(CC3C2)C4=NC5=CC=CC=C5N4C(C)C
• Molecular Formula: C24H30N6O2
• Molecular Weight: 434.5 g/mol
• CAS No.: 2640880-88-0

Description

This compound is a heterocyclic molecule featuring three distinct structural motifs:

• 1H-1,3-benzodiazole: A bicyclic aromatic system with two nitrogen atoms, substituted with isopropyl (propan-2-yl) groups at position 1.
• Octahydropyrrolo[3,4-c]pyrrole: A fused bicyclic amine system. The octahydro designation indicates full saturation, contributing to conformational rigidity and stability, which may enhance binding specificity in biological systems .
• 2,3-dihydropyridazin-3-one: A partially unsaturated six-membered ring with a ketone group, offering hydrogen-bonding and π-stacking capabilities .

The compound’s complexity arises from the integration of these motifs, likely synthesized via multi-step reactions involving condensation, cyclization, and functional group transformations.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares the target compound with structurally related heterocycles from the evidence:

Compound	Core Structure	Key Substituents	Functional Groups	Physicochemical Properties
Target Compound	Benzodiazole-pyrrolopyrrole-dihydropyridazin	Isopropyl, carbonyl	Ketone, amine, aromatic N	High rigidity, moderate polarity
3-Benzyl-5-ethyl-3H-pyrrolo[2',3':4,5]pyrimido[1,6-a]benzimidazol-1-yl propanoate ()	Pyrrolo-pyrimido-benzimidazole	Benzyl, ethyl, ester	Ester, aromatic N	Lipophilic, high molecular weight
Diethyl 8-cyano-7-(4-nitrophenyl)tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate ()	Tetrahydroimidazo-pyridine	Nitrophenyl, cyano, ester	Ester, nitrile	Polar, nitro group enhances reactivity
1,7-Diphenyl-4,7-dihydro-1H-pyrano[2,3-c:6,5-c']dipyrazoles ()	Pyrano-dipyrazole	Phenyl	Aromatic N, ether	Planar structure, π-π stacking capability

Key Observations :

Electronic Properties: The benzodiazole and dihydropyridazinone moieties introduce electron-deficient regions, contrasting with the electron-rich pyrano-dipyrazoles in . This difference may influence redox behavior or binding interactions .

Spectroscopic and Computational Comparisons

• NMR Shifts: The dihydropyridazinone’s ketone in the target compound would exhibit a downfield 13C NMR shift (~190–200 ppm), distinct from ester carbonyls in ’s compounds (~165–175 ppm) .
• IR Spectroscopy : The target’s amine N-H stretches (~3300 cm⁻¹) and ketone C=O (~1700 cm⁻¹) differ from the ester C=O (~1725 cm⁻¹) in .